1-(4-methylphenyl)-3-[(4-methyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-methylphenyl)-3-(4-methylpyrimidin-2-yl)sulfanylpyrrolidine-2,5-dione
• InChI: InChI=1S/C16H15N3O2S/c1-10-3-5-12(6-4-10)19-14(20)9-13(15(19)21)22-16-17-8-7-11(2)18-16/h3-8,13H,9H2,1-2H3
• InChI Key: UNIQIXPIYCSQFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)CC(C2=O)SC3=NC=CC(=N3)C
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol
• Solubility: >47 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(4-methylphenyl)-3-[(4-methyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione, also known as MPTP, is a chemical compound that has been studied extensively in scientific research. It was first synthesized in the 1970s as a potential pesticide, but its neurotoxic effects were discovered soon after. Since then, MPTP has been used as a tool in the study of Parkinson's disease and other neurological disorders.

Mechanism of Action

1-(4-methylphenyl)-3-[(4-methyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione is converted into a toxic metabolite, MPP+, by the enzyme monoamine oxidase-B (MAO-B). MPP+ is then taken up by dopaminergic neurons, where it inhibits mitochondrial respiration and leads to cell death.
Biochemical and Physiological Effects:
This compound causes a rapid and selective destruction of dopaminergic neurons in the substantia nigra, leading to a decrease in dopamine levels in the brain. This results in symptoms that mimic Parkinson's disease, including tremors, rigidity, and bradykinesia.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methylphenyl)-3-[(4-methyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione in lab experiments is that it produces a rapid and selective destruction of dopaminergic neurons, making it a valuable tool for studying the mechanisms of Parkinson's disease. However, one limitation is that the effects of this compound are acute and do not fully mimic the chronic and progressive nature of the disease.

Future Directions

There are several potential future directions for research on 1-(4-methylphenyl)-3-[(4-methyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione and its use in studying Parkinson's disease. One area of focus is on developing new treatments that can slow or halt the progression of the disease. Another area of focus is on identifying biomarkers that can be used to diagnose the disease earlier and track its progression. Additionally, researchers are exploring the use of this compound in studying other neurological disorders, such as Alzheimer's disease and Huntington's disease.

Synthesis Methods

1-(4-methylphenyl)-3-[(4-methyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione is typically synthesized through a multi-step process that involves the reaction of 4-methyl-2-pyrimidinethiol with 1-(4-methylphenyl)-2-nitropropene. The resulting intermediate is then reduced to this compound using hydrogen gas and a palladium catalyst.

Scientific Research Applications

1-(4-methylphenyl)-3-[(4-methyl-2-pyrimidinyl)thio]-2,5-pyrrolidinedione has been widely used in scientific research as a tool to study Parkinson's disease. When this compound is administered to animals, it causes a rapid and selective destruction of dopaminergic neurons in the substantia nigra, leading to symptoms that mimic Parkinson's disease. This makes it a valuable tool for studying the mechanisms of the disease and testing potential treatments.